![molecular formula C11H10O3 B2392117 3-acetyl-3,4-dihydro-1H-2-benzopyran-1-one CAS No. 632300-84-6](/img/structure/B2392117.png)
3-acetyl-3,4-dihydro-1H-2-benzopyran-1-one
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Description
“3-acetyl-3,4-dihydro-1H-2-benzopyran-1-one” is a chemical compound with the CAS Number: 632300-84-6 . It has a molecular weight of 190.2 . It is a powder at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is 3-acetyl-3,4-dihydro-1H-isochromen-1-one . The InChI code for this compound is 1S/C11H10O3/c1-7(12)10-6-8-4-2-3-5-9(8)11(13)14-10/h2-5,10H,6H2,1H3 .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 190.2 .Scientific Research Applications
Synthetic Organic Chemistry
The compound has attracted increased attention in synthetic organic chemistry . It is a key structure in several natural products with strong bioactivity profiles . The important synthetic strategies to produce this compound on a larger scale include alkaline hydrolysis, acetylation, hydrolysis of cyclic esters, and reaction of ethyl acetoacetate with aromatic amines .
Medicinal Chemistry
This compound is of considerable value in medicinal chemistry . It has unique and diverse pharmacological properties .
Antimicrobial Applications
It has been found to have antimicrobial properties . This makes it a potential candidate for the development of new antimicrobial drugs .
Antagonist Properties
The compound has been investigated as orally active antagonists . This suggests its potential use in the treatment of various diseases .
Antitubercular Applications
It has shown antitubercular properties . This indicates its potential use in the treatment of tuberculosis .
Anticancer Applications
The compound has been found to have anticancer properties . This suggests its potential use in cancer treatment .
Antimalarial Applications
It has demonstrated antimalarial properties . This indicates its potential use in the treatment of malaria .
Cardiovascular Applications
The compound has been investigated as a cardiovascular agent . This suggests its potential use in the treatment of cardiovascular diseases .
properties
IUPAC Name |
3-acetyl-3,4-dihydroisochromen-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O3/c1-7(12)10-6-8-4-2-3-5-9(8)11(13)14-10/h2-5,10H,6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFIHNJBMJDMZNM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1CC2=CC=CC=C2C(=O)O1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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